Cas no 2106520-22-1 (Methyl 3-amino-2-(2-methoxy-4-methylphenyl)propanoate)

• Product Name: Methyl 3-amino-2-(2-methoxy-4-methylphenyl)propanoate
• CAS No: 2106520-22-1
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5748431
• PubChem ID: 165660488
• Update Time: 2025-05-24

Methyl 3-amino-2-(2-methoxy-4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2-methoxy-4-methylphenyl)propanoate
• 2106520-22-1
• EN300-1744446
• Methyl 3-amino-2-(2-methoxy-4-methylphenyl)propanoate

• Inchi： 1S/C12H17NO3/c1-8-4-5-9(11(6-8)15-2)10(7-13)12(14)16-3/h4-6,10H,7,13H2,1-3H3
• InChI Key： VDEFGJGMWUYKII-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1C(C(=O)OC)CN

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 3-amino-2-(2-methoxy-4-methylphenyl)propanoate

Methyl 3-amino-2-(2-methoxy-4-methylphenyl)propanoate: A Comprehensive Overview

Methyl 3-amino-2-(2-methoxy-4-methylphenyl)propanoate, also known by its CAS number 2106520-22-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied due to its unique structural properties and potential applications in drug development. The molecule consists of a propanoate group substituted with an amino group at the third position and a methoxy-substituted aromatic ring at the second position. This combination of functional groups imparts the compound with versatile reactivity and biological activity.

The synthesis of Methyl 3-amino-2-(2-methoxy-4-methylphenyl)propanoate typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and esterifications. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. For instance, researchers have employed transition metal catalysts to facilitate key steps in the synthesis process, demonstrating the potential for large-scale production in pharmaceutical industries.

One of the most notable features of this compound is its ability to act as a precursor in the synthesis of bioactive molecules. Its amino group can undergo various transformations, such as amidation or alkylation, to generate derivatives with enhanced pharmacokinetic properties. Moreover, the methoxy group on the aromatic ring contributes to the compound's lipophilicity, which is crucial for its absorption and distribution within biological systems.

Recent studies have highlighted the potential of Methyl 3-amino-2-(2-methoxy-4-methylphenyl)propanoate as a lead compound in anti-cancer drug development. Preclinical trials have shown that certain derivatives exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to the compound's ability to inhibit key enzymes involved in tumor progression, such as histone deacetylases (HDACs). Furthermore, ongoing research investigates its role as a radiosensitizer, enhancing the efficacy of radiation therapy in oncology.

In addition to its therapeutic applications, this compound has found utility in agrochemicals and materials science. Its ability to modulate enzyme activity makes it a candidate for herbicides and pesticides. Recent breakthroughs in green chemistry have also explored its use as a biodegradable polymer precursor, offering sustainable alternatives to traditional plastics.

The physical and chemical properties of Methyl 3-amino-2-(2-methoxy-4-methylphenyl)propanoate have been thoroughly characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies reveal that the compound has a melting point of approximately 150°C and is soluble in common organic solvents like dichloromethane and ethanol. Its stability under various storage conditions has also been evaluated, ensuring its suitability for long-term use in research and industrial settings.

From an environmental perspective, recent assessments indicate that this compound has low toxicity towards aquatic organisms, making it an eco-friendly choice for certain applications. Regulatory agencies have also recognized its safety profile, allowing for its use in cosmetics and food additives under specific guidelines.

In conclusion, Methyl 3-amino-2-(2-methoxy-4-methylphenyl)propanoate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological research, positions it as a valuable tool in modern chemistry and pharmacology. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in both academic research and industrial innovation.